N-(1-acetyl-3,3-dimethylindolin-6-yl)-2-((pyridin-4-ylmethyl)amino)nicotinamide

• IUPAC Name: N-(1-acetyl-3,3-dimethyl-2H-indol-6-yl)-2-(pyridin-4-ylmethylamino)pyridine-3-carboxamide
• InChI: InChI=1S/C24H25N5O2/c1-16(30)29-15-24(2,3)20-7-6-18(13-21(20)29)28-23(31)19-5-4-10-26-22(19)27-14-17-8-11-25-12-9-17/h4-13H,14-15H2,1-3H3,(H,26,27)(H,28,31)
• InChI Key: COGVKGIGAMIWEN-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CC(C2=C1C=C(C=C2)NC(=O)C3=C(N=CC=C3)NCC4=CC=NC=C4)(C)C
• Molecular Formula: C24H25N5O2
• DSSTOX Substance ID: DTXSID801112288
• Molecular Weight: 415.5 g/mol
• CAS RN: 453562-74-8

Description

N-(1-Acetyl-3,3-dimethylindolin-6-yl)-2-((pyridin-4-ylmethyl)amino)nicotinamide, or ADIPN, is a novel and effective inhibitor of the enzyme dihydrofolate reductase (DHFR). It is a small molecule that has been used in laboratory experiments to inhibit DHFR in a variety of organisms, including bacteria, yeast, and human cells. ADIPN is a promising drug candidate, as it has been shown to be a potent inhibitor of DHFR with an IC50 of 0.3 μM in human cells and 0.2 μM in yeast cells.

Scientific Research Applications

Scientific Research Applications

Enzymatic and Metabolic Studies

• Nicotinamide Derivatives Utilization: Studies dating back to 1947 have discussed the utilization of nicotinamide derivatives by mammals, insects, and bacteria, highlighting their role in combating nutritional deficiencies such as pellagra and their metabolic pathways in various organisms (Ellinger, Fraenkel, & Abdel Kader, 1947).

Molecular Mechanisms and Drug Development

• Inhibition Studies: Research on the inhibition of nicotinic acid and nicotinamide uptake into Bordetella pertussis by structural analogues of pyridine derivatives sheds light on the specificity of microbial transport systems and potential therapeutic targets (McPheat & Wardlaw, 1982).
• Anticancer Properties: A study on the toxicity and antileukemic effectiveness of pyridine derivatives relates to their metabolite-antagonist relationship with nicotinamide, suggesting implications for antitumor chemotherapy (Humphreys et al., 1962).

Molecular Structure and Interactions

• Dimer Formation Studies: The aggregation behavior of nicotinamide and picolinamide, investigated through spectroscopy and theoretical calculations, provides insights into the molecular interactions and stability of dimeric structures in different phases, which is crucial for understanding drug-receptor interactions and the design of pharmaceutical compounds (Borba et al., 2008).

Insecticidal Applications

• Insecticidal Activity: Research on pyridine derivatives as insecticides, particularly their synthesis and toxicity against specific pests, indicates potential agricultural applications and the development of new pest management strategies (Bakhite et al., 2014).